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Compound of Interest

Compound Name: 2,5-Dichlorobenzonitrile

Cat. No.: B1580750 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: 2,5-Dichlorbenzonitril (CAS: 21663-61-6) ist eine wichtige chemische Verbindung,

die in der Synthese von Pharmazeutika und Agrochemikalien verwendet wird.[1] Für

quantitative Analysen, insbesondere in komplexen Matrizes, ist eine Derivatisierung oft

unerlässlich, um die Flüchtigkeit, thermische Stabilität oder das Ansprechverhalten des

Detektors zu verbessern. Die Nitrilgruppe (-C≡N) in 2,5-Dichlorbenzonitril ist ein vielseitiger

funktioneller Angriffspunkt für die Derivatisierung.[1] Die häufigsten Derivatisierungsstrategien

beinhalten die Hydrolyse der Nitrilgruppe, um die entsprechende Carbonsäure oder das Amid

zu bilden. Diese Derivate können dann direkt analysiert oder weiter für spezifische analytische

Techniken wie die Gaschromatographie-Massenspektrometrie (GC-MS) oder die

Hochleistungsflüssigkeitschromatographie (HPLC) modifiziert werden.

Diese Anwendungsbeschreibung bietet detaillierte Protokolle für die saure und basische

Hydrolyse von 2,5-Dichlorbenzonitril zu 2,5-Dichlorbenzoesäure und 2,5-Dichlorbenzamid,

gefolgt von Richtlinien für die anschließende Analyse.

Chemische Eigenschaften und Derivate
Die physikalisch-chemischen Eigenschaften von 2,5-Dichlorbenzonitril und seinen primären

Hydrolysederivaten sind für die Entwicklung analytischer Methoden von entscheidender

Bedeutung.
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Eigenschaft
2,5-
Dichlorbenzonitril

2,5-
Dichlorbenzoesäur
e

2,5-
Dichlorbenzamid

CAS-Nummer 21663-61-6[2][3] 50-79-3[4] 27578-33-8

Summenformel C₇H₃Cl₂N[2][3] C₇H₄Cl₂O₂[4] C₇H₅Cl₂NO

Molekulargewicht 172.01 g/mol [2][3] 191.01 g/mol [4] 180.03 g/mol

Schmelzpunkt 129-133 °C[5] 151-154 °C[6] ca. 156-158 °C

Siedepunkt - 301 °C[6] -

Derivatisierungswege
Die primären Derivatisierungswege für 2,5-Dichlorbenzonitril umfassen die partielle oder

vollständige Hydrolyse der Nitrilgruppe.

Abbildung 1: Hydrolysewege von 2,5-Dichlorbenzonitril
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Caption: Abbildung 1: Hydrolysewege von 2,5-Dichlorbenzonitril.
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Experimentelle Protokolle
Protokoll 1: Vollständige basische Hydrolyse zu 2,5-
Dichlorbenzoesäure
Dieses Protokoll beschreibt die vollständige Hydrolyse von 2,5-Dichlorbenzonitril zu 2,5-

Dichlorbenzoesäure, eine Methode, die für ihre hohe Umwandlungsrate bekannt ist.[7]

Materialien:

2,5-Dichlorbenzonitril

15%ige (w/v) Natriumhydroxid (NaOH)-Lösung

Destilliertes Wasser

Konzentrierte Salzsäure (HCl)

Rundkolben mit Rückflusskühler

Heizmantel mit Magnetrührer

pH-Papier oder pH-Meter

Büchnertrichter und Filterpapier

Verfahren:

Eine bekannte Menge 2,5-Dichlorbenzonitril (z. B. 0,1 Mol) in einen Rundkolben geben.

Eine 15%ige NaOH-Lösung in einem ausreichenden Volumen zugeben, um das Nitril zu

lösen und umzurühren (z. B. 200 g für 0,1 Mol Nitril).[7]

Die Mischung unter Rühren für ca. 5 Stunden auf 100-105 °C erhitzen.[7] Während des

Erhitzens wird Ammoniakgas freigesetzt.

Die Reaktionsmischung auf Raumtemperatur abkühlen lassen und mit destilliertem Wasser

verdünnen.
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Die wässrige Lösung vorsichtig mit konzentrierter HCl ansäuern, bis ein pH-Wert von <2

erreicht ist. Die 2,5-Dichlorbenzoesäure fällt als weißer Feststoff aus.[7]

Den Niederschlag durch Vakuumfiltration mit einem Büchnertrichter abtrennen.

Den Feststoff mit kaltem, destilliertem Wasser waschen, um anorganische Salze zu

entfernen.

Das Produkt an der Luft oder im Ofen bei 70-80 °C trocknen.[7]

Erwartete Ergebnisse:

Umwandlung: Die Umwandlung von 2,5-Dichlorbenzonitril zu 2,5-Dichlorbenzoesäure kann

bis zu 90 % betragen.[7]

Reinheit: Das Produkt kann durch Gaschromatographie analysiert werden, um die Reinheit

zu bestätigen, die typischerweise >98 % beträgt.[7]

Protokoll 2: Partielle saure Hydrolyse zu 2,5-
Dichlorbenzamid
Dieses Protokoll beschreibt die partielle Hydrolyse zu 2,5-Dichlorbenzamid, einem wichtigen

Zwischenprodukt.[1][7]

Materialien:

2,5-Dichlorbenzonitril

Wässrige Schwefelsäure (z. B. 70 %)

Essigsäure (Lösungsmittel)

Rundkolben mit Rückflusskühler

Heizmantel mit Magnetrührer

Eisbad
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Destilliertes Wasser

Verfahren:

2,5-Dichlorbenzonitril in Essigsäure in einem Rundkolben lösen.

Wässrige Schwefelsäure langsam unter Rühren zugeben.

Die Mischung unter Rückfluss erhitzen. Die Reaktionszeit und -temperatur müssen sorgfältig

kontrolliert werden, um eine weitere Hydrolyse zur Carbonsäure zu minimieren

(typischerweise einige Stunden bei moderater Hitze).

Die Reaktion durch Abkühlen der Mischung in einem Eisbad beenden.

Die abgekühlte Mischung vorsichtig in ein großes Volumen eiskaltes Wasser gießen.

Das ausgefällte 2,5-Dichlorbenzamid durch Vakuumfiltration sammeln.

Den Feststoff mit reichlich Wasser waschen, um Säurereste zu entfernen, und anschließend

trocknen.

Analytischer Arbeitsablauf
Nach der Derivatisierung ist eine geeignete Probenvorbereitung und Analyse erforderlich, um

das Derivat zu quantifizieren.
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Abbildung 2: Allgemeiner Arbeitsablauf für die Analyse von Derivaten

Abbildung 2: Allgemeiner Arbeitsablauf für die Analyse von Derivaten
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Caption: Abbildung 2: Allgemeiner Arbeitsablauf für die Analyse von Derivaten.

Analytische Techniken
Die Wahl der analytischen Technik hängt von der Art des Derivats und der Probenmatrix ab.
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Gaschromatographie-Massenspektrometrie (GC-MS): GC-MS ist eine leistungsstarke

Technik zur Analyse flüchtiger und halbflüchtiger Verbindungen wie 2,5-Dichlorbenzonitril.[1]

Während das Ausgangsmaterial direkt analysiert werden kann, erfordert das Derivat 2,5-

Dichlorbenzoesäure typischerweise eine weitere Derivatisierung (z. B. Veresterung zu

Methylester), um seine Flüchtigkeit zu erhöhen.[8] Das Massenspektrum von 2,5-

Dichlorbenzonitril zeigt typischerweise einen Molekülionenpeak bei einem Masse-zu-

Ladung-Verhältnis (m/z) von 171 und einen weiteren prominenten Peak bei m/z 173, was auf

das Vorhandensein von zwei Chlorisotopen hinweist.[1]

Flüssigchromatographie-Massenspektrometrie (LC-MS): LC-MS ist ideal für Verbindungen,

die weniger flüchtig oder thermisch labil sind, wie 2,5-Dichlorbenzoesäure und 2,5-

Dichlorbenzamid.[1] Eine Umkehrphasen-HPLC mit einem mobilen Phasen-Gradienten aus

Acetonitril und Wasser ist eine gängige Methode zur Trennung.[1] LC-MS/MS kann zur

Erhöhung der Selektivität und Empfindlichkeit eingesetzt werden, insbesondere in

komplexen biologischen oder Umweltmatrizes.[9]

Zusammenfassung der analytischen Leistungsdaten
Die folgende Tabelle fasst die erwarteten Leistungsdaten für die Analyse von 2,5-

Dichlorbenzonitril und seinen Derivaten zusammen. Die genauen Werte hängen stark von der

Matrix, der Instrumentierung und den spezifischen Methodenparametern ab.
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Parameter GC-MS LC-MS/MS Anmerkungen

Analyten

2,5-Dichlorbenzonitril,

veresterte 2,5-

Dichlorbenzoesäure

2,5-Dichlorbenzonitril,

2,5-

Dichlorbenzoesäure,

2,5-Dichlorbenzamid

LC-MS ist vielseitiger

für polare Derivate.[1]

Typische

Nachweisgrenze

(LOD)

Niedriger ng/L bis pg-

Bereich
pg/L bis ng/L-Bereich

Die Empfindlichkeit

kann durch Techniken

wie Selected Ion

Monitoring (SIM) für

GC-MS oder Multiple

Reaction Monitoring

(MRM) für LC-MS/MS

erheblich verbessert

werden.[1]

Linearer Bereich
Typischerweise 2-3

Größenordnungen

Typischerweise 3-4

Größenordnungen

Kalibrierungskurven

sollten in der gleichen

Matrix wie die Proben

erstellt werden, um

Matrixeffekte zu

berücksichtigen.[10]

Präzision (%RSD) < 15% < 10%

Die Präzision hängt

von der Konzentration

und der Komplexität

der

Probenvorbereitung

ab.

Fazit
Die Derivatisierung von 2,5-Dichlorbenzonitril durch Hydrolyse ist eine effektive Strategie, um

die analytische Quantifizierung zu erleichtern. Die Umwandlung in 2,5-Dichlorbenzoesäure

oder 2,5-Dichlorbenzamid ermöglicht den Einsatz robuster analytischer Techniken wie GC-MS

(mit weiterer Derivatisierung) und LC-MS. Die in dieser Anwendungsbeschreibung

bereitgestellten Protokolle und Arbeitsabläufe bieten eine solide Grundlage für Forscher, um
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zuverlässige und empfindliche Methoden für die Analyse dieser wichtigen Verbindung und ihrer

Metaboliten in verschiedenen Forschungs- und Entwicklungsumgebungen zu entwickeln.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-Dichlorobenzonitrile | 21663-61-6 | Benchchem [benchchem.com]

2. 2,5-Dichlorobenzonitrile | 21663-61-6 | FD38611 [biosynth.com]

3. 2,5-Dichlorobenzonitrile [webbook.nist.gov]

4. 2,5-Dichlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]

5. shuangdingchemistry.com [shuangdingchemistry.com]

6. chembk.com [chembk.com]

7. US3644471A - Production of 2 5-dichlorobenzonitrile - Google Patents
[patents.google.com]

8. 2,5-dichlorobenzoic acid methyl ester [sitem.herts.ac.uk]

9. documents.thermofisher.com [documents.thermofisher.com]

10. Proposed minimum reporting standards for chemical analysis Chemical Analysis Working
Group (CAWG) Metabolomics Standards Initiative (MSI) - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Derivatisierung von 2,5-
Dichlorbenzonitril für analytische Zwecke]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580750#derivatization-of-2-5-dichlorobenzonitrile-
for-analytical-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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